[3-(2,6-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2,6-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C13H18N2/c1-9-4-3-5-10(2)11(9)12-6-13(7-12,8-12)15-14/h3-5,15H,6-8,14H2,1-2H3
• InChI Key: ITPOGCPBNYAPIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C23CC(C2)(C3)NN
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol

Description

Bicyclo compounds are a class of hydrocarbons that consist of two cyclopropane rings fused through a common C–C bond. They are structurally unique and exhibit diverse chemistry. The fused bicyclic structure is highly strained, which allows them to participate in a range of strain-releasing reactions.

Synthesis Analysis

Bicyclo compounds are increasingly valued as intermediates in ‘strain release’ chemistry for the synthesis of substituted four-membered rings and bicyclo [1.1.1]pentanes. The synthesis of these compounds often involves palladium-catalyzed cross-coupling on pre-formed bicyclo compounds.

Molecular Structure Analysis

The molecular structure of bicyclo compounds is unique, with a four-membered carbocycle featuring a bridging C (1)-C (3) bond. This structure is highly strained, which is a key factor in their reactivity.

Chemical Reactions Analysis

Bicyclo compounds can participate in a range of strain-releasing reactions which typically cleave the central, strained bond to deliver cyclobutanes or azetidines. They have been used in ring-opening reactions with nucleophiles, radicals, and electrophiles.

Future Directions

In recent years, there has been a resurgent interest in the chemistry of bicyclo compounds, driven by the pharmaceutical industry’s increasing desire for new methods to access cyclobutanes and azetidines. Future research will likely continue to explore the diverse chemistry of these compounds and their potential applications.